Cas no 207572-68-7 (Rilmenidine hemifumarate)

• Product Name: Rilmenidine hemifumarate
• CAS No: 207572-68-7
• MF: C₂₄H₃₆N₄O₆
• MW: 476.565846443176
• CID: 910463
• PubChem ID: 24277752
• Update Time: 2025-10-29

Rilmenidine hemifumarate Chemical and Physical Properties

Names and Identifiers

• rilmenidine hemifumarate salt
• RILMENIDINE HEMIFUMARATE
• N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt
• Oxaminozoline hemifumarate salt
• Rilmenidene hemifumarate salt
• Rilmenidine hemifumarate

• Inchi： 1S/2C10H16N2O.C4H4O4/c2*1-2-7(1)9(8-3-4-8)12-10-11-5-6-13-10;5-3(6)1-2-4(7)8/h2*7-9H,1-6H2,(H,11,12);1-2H,(H,5,6)(H,7,8)/b;;2-1+
• InChI Key： LZFATBMLSYHRTC-WXXKFALUSA-N
• SMILES： O1CCN=C1NC(C1CC1)C1CC1.O1CCN=C1NC(C1CC1)C1CC1.OC(/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 10

Experimental Properties

• Solubility: DMSO: >10mg/mL

Rilmenidine hemifumarate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• RTECS：RP7207400

Additional information on Rilmenidine hemifumarate

Rilmenidine Hemifumarate: A Comprehensive Overview

Rilmenidine hemifumarate, with the CAS number 207572-68-7, is a compound of significant interest in the field of pharmacology and medicinal chemistry. This compound is a derivative of rilmenidine, which is known for its antihypertensive properties. The hemifumarate salt form is particularly notable for its enhanced bioavailability and stability, making it a preferred choice in drug development.

The molecular structure of Rilmenidine hemifumarate consists of a central benzene ring substituted with an amino group and a methyl group. The amino group is further modified with a fumaric acid moiety, which contributes to the compound's solubility and pharmacokinetic properties. This structure has been optimized through extensive research to ensure optimal absorption and minimal side effects.

Recent studies have highlighted the potential of Rilmenidine hemifumarate in treating not only hypertension but also other cardiovascular conditions. Researchers have explored its mechanism of action, which involves selective inhibition of the sympathetic nervous system without affecting the parasympathetic system. This selectivity reduces the risk of adverse effects commonly associated with other antihypertensive drugs.

One of the most promising areas of research on Rilmenidine hemifumarate is its application in resistant hypertension. Clinical trials have demonstrated its efficacy in patients who do not respond adequately to conventional therapies. The compound's ability to lower blood pressure without causing significant changes in heart rate or plasma renin activity makes it a valuable addition to the treatment arsenal.

In addition to its therapeutic applications, Rilmenidine hemifumarate has also been studied for its potential in drug delivery systems. Its stability under various pH conditions and temperature fluctuations makes it suitable for formulation into tablets, capsules, and other dosage forms. This versatility has led to increased interest from pharmaceutical companies looking to develop innovative drug delivery solutions.

The synthesis of Rilmenidine hemifumarate involves a multi-step process that begins with the preparation of rilmenidine hydrochloride. This intermediate is then subjected to neutralization with fumaric acid to form the final salt. The reaction conditions are carefully controlled to ensure high purity and consistency in the final product.

From an analytical standpoint, Rilmenidine hemifumarate has been characterized using advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These analyses have provided critical insights into the compound's purity, stability, and structural integrity.

Looking ahead, ongoing research is focused on exploring the potential of Rilmenidine hemifumarate in combination therapies for cardiovascular diseases. Preclinical studies suggest that it may synergize with other antihypertensive agents, leading to enhanced efficacy and reduced dosages. Such combinations could significantly improve patient outcomes while minimizing adverse effects.

In conclusion, Rilmenidine hemifumarate represents a significant advancement in the field of cardiovascular therapeutics. Its unique pharmacological profile, combined with favorable safety and efficacy data, positions it as a promising candidate for future drug development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the treatment of hypertension and related conditions.